Cas no 115571-63-6 (Benzene, 1,4-dichloro-2-methyl-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,4-dichloro-2-methyl-5-(trifluoromethyl)-
• CAS No: 115571-63-6
• MF: C₈H₅Cl₂F₃
• MW: 229.026510953903
• CID: 3642132
• PubChem ID: 14745916
• Update Time: 2025-04-22

Benzene, 1,4-dichloro-2-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-methyl-5-(trifluoromethyl)-
• 115571-63-6
• MFCD28786838
• 1,4-Dichloro-2-methyl-5-(trifluoromethyl)benzene
• SCHEMBL10493649
• 2,5-Dichloro-4-(trifluoromethyl)toluene
• IONFPGSUSOWPDR-UHFFFAOYSA-N

• Inchi： 1S/C8H5Cl2F3/c1-4-2-7(10)5(3-6(4)9)8(11,12)13/h2-3H,1H3
• InChI Key： IONFPGSUSOWPDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 227.9720400g/mol
• Monoisotopic Mass: 227.9720400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes